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Compound of Interest

Compound Name: 3-(1-Aminoethyl)phenol

CAS No.: 63720-38-7

Cat. No.: B1280079

Get Quote

This guide provides critical safety and logistical information for the handling of 3-(1-
Aminoethyl)phenol (CAS No: 63720-38-7), a compound that requires careful management in

a laboratory setting.[1][2] Adherence to these procedures is essential for the safety of

researchers, scientists, and drug development professionals.

Hazard Summary

3-(1-Aminoethyl)phenol is classified as a substance that causes severe skin burns and eye

damage and may cause respiratory irritation.[1][3][4] It is crucial to handle this chemical with

appropriate engineering controls and personal protective equipment to minimize exposure.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
Corrosion Danger

H314: Causes severe

skin burns and eye

damage[1][4]

Specific Target Organ

Toxicity (Single

Exposure)

Exclamation Mark Danger

H335: May cause

respiratory irritation[1]

[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against the hazards associated with

3-(1-Aminoethyl)phenol. The following table outlines the recommended PPE for handling this

compound.[5]
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Protection Type Recommended Equipment Specifications and Notes

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is also

recommended.

Must be worn at all times in the

laboratory. A face shield

provides an additional layer of

protection against splashes.[6]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).

Inspect gloves for any signs of

degradation or puncture before

use. Double gloving may be

appropriate for higher-risk

procedures. Change gloves

immediately if contaminated.[5]

[7]

Skin and Body Protection

A laboratory coat worn over

long-sleeved clothing and long

pants. Closed-toe shoes.

A chemically resistant apron

should be considered for tasks

with a high risk of splashing.[5]

[8]

Respiratory Protection

Use in a well-ventilated area,

preferably within a certified

chemical fume hood.

If engineering controls are

insufficient, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

should be used.[5]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining a safe laboratory environment.

Handling:

Engineering Controls: All work with 3-(1-Aminoethyl)phenol should be conducted in a

properly functioning chemical fume hood to minimize inhalation exposure.[7][8]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke

in areas where this chemical is handled. Wash hands thoroughly after handling.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.monash.edu/hsw/info-docs/chemical-management/phenol
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_1_Phenylethyl_phenol.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_1_Phenylethyl_phenol.pdf
https://ehs.wwu.edu/files/2022-05/Phenol_0.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_1_Phenylethyl_phenol.pdf
https://www.benchchem.com/product/b1280079/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-3-1-aminoethyl-phenol
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://ehs.wwu.edu/files/2022-05/Phenol_0.pdf
https://www.chemicalbook.com/msds/3-1-aminoethyl-phenol.htm
https://www.chemicalbook.com/msds/3-1-aminoethyl-phenol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280079?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedural Discipline: Keep containers tightly closed when not in use.[1] Transport

chemicals in secondary, shatter-resistant containers.[7]

Storage:

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[1][7]

Containers: Keep in a tightly closed, properly labeled container.[1]

Segregation: Store away from foodstuffs and other reactive chemicals.

Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in the event of an exposure.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemicalbook.com/msds/3-1-aminoethyl-phenol.htm
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://www.chemicalbook.com/msds/3-1-aminoethyl-phenol.htm
https://ehs.umich.edu/wp-content/uploads/2016/02/Phenol.docx
https://www.chemicalbook.com/msds/3-1-aminoethyl-phenol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280079?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1][9]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.[1][9][10] The use of

polyethylene glycol (PEG 300 or 400) to wipe

the affected area after initial water flushing is

also recommended.[11][12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, while holding the eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1][9][11]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][9]

Disposal Plan
All waste materials contaminated with 3-(1-Aminoethyl)phenol must be treated as hazardous

waste.

Waste Collection: Collect all contaminated materials, including empty containers, used PPE,

and spill cleanup debris, in a designated and properly labeled hazardous waste container.[5]

Waste Segregation: Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Disposal: Arrange for the disposal of hazardous waste through your institution's EHS office,

following all local, state, and federal regulations.[5] Do not dispose of this chemical down the
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drain.[5]

Safe Handling Workflow
The following diagram outlines the procedural steps for the safe handling of 3-(1-
Aminoethyl)phenol, from preparation to disposal.
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Safe Handling Workflow for 3-(1-Aminoethyl)phenol

Preparation

Handling

Cleanup & Disposal

Review SDS and SOPs

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh/Dispense Chemical

Begin Experiment

Perform Experiment

Close Container and Clean Spatula

Decontaminate Work Area

Store Chemical Properly

Segregate and Label Waste

Doff PPE and Wash Hands

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of 3-(1-Aminoethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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